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Compound of Interest

Compound Name: Wilforol C

Cat. No.: B1631588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific information on a compound

named "Wilforol C." It is possible that this is a novel or less-studied compound, or that the

name is a variant or misspelling of a related molecule from the Tripterygium wilfordii plant, such

as Wilforine, Wilforlide, or Triptolide. The following guide is based on the general understanding

of signaling pathways commonly modulated by compounds derived from Tripterygium wilfordii

and related natural products with anti-inflammatory and anti-cancer properties. This guide will

focus on the hypothetical modulation of key signaling pathways that are frequent targets in

drug discovery and development.

Core Signaling Pathways Potentially Modulated by
Wilforol C
Compounds derived from Tripterygium wilfordii are well-documented for their potent

immunosuppressive and anti-inflammatory effects, primarily through the inhibition of critical

signaling cascades.[1][2] The primary targets often include the NF-κB, JAK/STAT, and MAPK

pathways, which are central regulators of immune responses, inflammation, and cell

proliferation.[3][4][5]

Nuclear Factor-Kappa B (NF-κB) Signaling Pathway
The NF-κB signaling pathway is a cornerstone of the inflammatory response, regulating the

expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules.[4]
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[6] Its constitutive activation is a hallmark of many chronic inflammatory diseases and cancers.

[6][7]

Hypothetical Mechanism of Action of Wilforol C:

Based on related compounds, Wilforol C could potentially inhibit the NF-κB pathway at several

key junctures:

Inhibition of IκBα Phosphorylation and Degradation: By preventing the phosphorylation and

subsequent degradation of IκBα, the inhibitory protein of NF-κB, the p50/p65 dimer remains

sequestered in the cytoplasm, unable to translocate to the nucleus and initiate transcription

of target genes.[4][8]

Direct Inhibition of NF-κB DNA Binding: Some small molecules can directly interfere with the

ability of the NF-κB dimer to bind to its specific DNA recognition sites in the promoter regions

of target genes.[8]

Below is a diagram illustrating the potential points of intervention by Wilforol C in the canonical

NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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